85-01-8

Phenanthrene

In Stock

• CAS RN:
• 85-01-8

• Formula:
• C14H10

• InChI:
• InChI=1S/C14H10/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)13/h1-10H

• InChIKey:
• YNPNZTXNASCQKK-UHFFFAOYSA-N

• Phenanthrene is a polycyclic aromatic hydrocarbon (PAH). It is found in fossil fuels and produced during the combustion of organic material. Phenanthrene accumulates in the environment, is toxic to aquatic species, and is considered a pollutant. It has been used as an intermediate in the synthesis of certain pesticides, plastics, and steroids.
  Phenanthrene is a polycyclic aromatic hydrocarbon (PAH) which consists of three benzene rings that are prepared by Bardhan-Sengupta phenanthrene synthesis. Its properties include low volatility, high toxicity and resistance to microbial biodegradation.
  Polycyclic aromatic hydrocarbon with three fused benzene rings.
  Phenanthrene is a polycyclic aromatic hydrocarbon often formed by incomplete combustion of organic materials.
  Phenanthrene can be synthesized, via a multi-step synthesis process, using Haworth method involving, na...

2-(1-Benzylbenzimidazol-2-yl)sulfanyl-N,N-diethylethanamine;dihydrochloride

• CAS RN:
• 5685-01-8

• Formula:
• C20H27Cl2N3S

• InChI:
• InChI=1S/C20H25N3S.2ClH/c1-3-22(4-2)14-15-24-20-21-18-12-8-9-13-19(18)23(20)16-17-10-6-5-7-11-17;;/h5-13H,3-4,14-16H2,1-2H3;2*1H

• InChIKey:
• YJCGJEYTQWZTDK-UHFFFAOYSA-N

• 2-(1-Benzylbenzimidazol-2-yl)sulfanyl-N,N-diethylethanamine;dihydrochloride is a useful research compound. Its molecular formula is C20H27Cl2N3S and its molecular weight is 412.4 g/mol. The purity is usually 95%.

Zinc ammonium nitrite

• CAS RN:
• 63885-01-8

• Formula:
• H4N4O6Zn

• InChI:
• InChI=1S/3HNO2.H3N.Zn/c3*2-1-3;;/h3*(H,2,3);1H3;/q;;;;+2/p-2

• InChIKey:
• SMQJHBUEWYEDCH-UHFFFAOYSA-L

• Zinc ammonium nitrite appears as a white powder. Combustible and readily ignited. Easily ignites if contaminated with combustible materials. May explode under exposure to heat or fire. Produces toxic oxides of nitrogen during combustion.

N-(1H-benzimidazol-2-yl)-4-methyl-1,3-thiazol-2-amine

• CAS RN:
• 131185-01-8

• Formula:
• C11H10N4S

• InChI:
• InChI=1S/C11H10N4S/c1-7-6-16-11(12-7)15-10-13-8-4-2-3-5-9(8)14-10/h2-6H,1H3,(H2,12,13,14,15)

• InChIKey:
• XVLVNBRVOHODDC-UHFFFAOYSA-N

• N-(1H-benzimidazol-2-yl)-4-methyl-1,3-thiazol-2-amine, also known as N-(1H-benzimidazol-2-yl)-4-methyl-1,3-thiazol-2-amine, is a useful research compound. Its molecular formula is C11H10N4S and its molecular weight is 230.29 g/mol. The purity is usually 95%.

3-[(3-Oxocyclohexyl)methyl]benzonitrile

In Stock

• CAS RN:
• 898785-01-8

• Formula:
• C14H15NO

• InChI:
• InChI=1S/C14H15NO/c15-10-13-5-1-3-11(8-13)7-12-4-2-6-14(16)9-12/h1,3,5,8,12H,2,4,6-7,9H2

• InChIKey:
• VTZUIYVGEBLUQM-UHFFFAOYSA-N

• 3-[(3-Oxocyclohexyl)methyl]benzonitrile is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.

N-[[5-[2-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide

In Stock

• CAS RN:
• 393585-01-8

• Formula:
• C33H30N6O4S2

• InChI:
• InChI=1S/C33H30N6O4S2/c1-42-25-16-14-23(15-17-25)28-19-27(29-13-8-18-44-29)37-39(28)32(41)22-45-33-36-35-30(38(33)24-9-4-2-5-10-24)20-34-31(40)21-43-26-11-6-3-7-12-26/h2-18,28H,19-22H2,1H3,(H,34,40)

• InChIKey:
• OUJNBYKGWYJAJW-UHFFFAOYSA-N

• N-[[5-[2-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide is a useful research compound. Its molecular formula is C33H30N6O4S2 and its molecular weight is 638.76. The purity is usually 95%.

2-Methylsulfanylmethylsulfanyl-nicotinic acid

• CAS RN:
• 864685-01-8

• Formula:
• C8H9NO2S2

• InChI:
• InChI=1S/C8H9NO2S2/c1-12-5-13-7-6(8(10)11)3-2-4-9-7/h2-4H,5H2,1H3,(H,10,11)

• InChIKey:
• GNGOZBXBRCKCBK-UHFFFAOYSA-N

• 2-Methylsulfanylmethylsulfanyl-nicotinic acid is a useful research compound. Its molecular formula is C8H9NO2S2 and its molecular weight is 215.3 g/mol. The purity is usually 95%.

2-(3-(((4-ethylphenyl)amino)methyl)-7-methoxy-2-oxoquinolin-1(2H)-yl)-N-(o-tolyl)acetamide

In Stock

• CAS RN:
• 893785-01-8

• Formula:
• C28H29N3O3

• InChI:
• InChI=1S/C28H29N3O3/c1-4-20-9-12-23(13-10-20)29-17-22-15-21-11-14-24(34-3)16-26(21)31(28(22)33)18-27(32)30-25-8-6-5-7-19(25)2/h5-16,29H,4,17-18H2,1-3H3,(H,30,32)

• InChIKey:
• UQJAYTBNMZILGK-UHFFFAOYSA-N

• 2-(3-(((4-ethylphenyl)amino)methyl)-7-methoxy-2-oxoquinolin-1(2H)-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C28H29N3O3 and its molecular weight is 455.558. The purity is usually 95%.

N-benzyl-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide

In Stock

• CAS RN:
• 1006785-01-8

• Formula:
• C22H25N5O2

• InChI:
• InChI=1S/C22H25N5O2/c1-15-12-16(2)27(25-15)22-24-19-11-7-6-10-18(19)21(29)26(22)14-20(28)23-13-17-8-4-3-5-9-17/h3-5,8-9,12H,6-7,10-11,13-14H2,1-2H3,(H,23,28)

• InChIKey:
• GCSLMEPLZPRQRD-UHFFFAOYSA-N

• N-benzyl-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C22H25N5O2 and its molecular weight is 391.475. The purity is usually 95%.

(6-Chloropyridin-3-yl)methyl 1-((6-chloropyridin-3-yl)methyl)piperazine-2-carboxylate hydrochloride

Usually In Stock

• CAS RN:
• 1289385-01-8

• Formula:
• C17H19Cl3N4O2

• InChI:
• InChI=1S/C17H18Cl2N4O2.ClH/c18-15-3-1-12(7-21-15)10-23-6-5-20-9-14(23)17(24)25-11-13-2-4-16(19)22-8-13;/h1-4,7-8,14,20H,5-6,9-11H2;1H

• InChIKey:
• DTIXAKQHFWISIE-UHFFFAOYSA-N

• (6-Chloropyridin-3-yl)methyl 1-((6-chloropyridin-3-yl)methyl)piperazine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C17H19Cl3N4O2 and its molecular weight is 417.7 g/mol. The purity is usually 95%.

(E)-1-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 1103585-01-8

• Formula:
• C18H17NO6

• InChI:
• InChI=1S/C18H17NO6/c1-23-16-10-12(11-17(24-2)18(16)25-3)4-9-15(20)13-5-7-14(8-6-13)19(21)22/h4-11H,1-3H3/b9-4+

• InChIKey:
• BYKMGEQBYKFXLS-RUDMXATFSA-N

• (E)-1-(4-nitrophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H17NO6 and its molecular weight is 343.335. The purity is usually 95%.

N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-2-phenoxybenzamide

In Stock

• CAS RN:
• 1234885-01-8

• Formula:
• C17H15N3O3

• InChI:
• InChI=1S/C17H15N3O3/c1-12-19-16(23-20-12)11-18-17(21)14-9-5-6-10-15(14)22-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,18,21)

• InChIKey:
• LWTSBGJOBGAKFC-UHFFFAOYSA-N

• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-2-phenoxybenzamide is a useful research compound. Its molecular formula is C17H15N3O3 and its molecular weight is 309.325. The purity is usually 95%.

N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 1797285-01-8

• Formula:
• C22H27N3O4S

• InChI:
• InChI=1S/C22H27N3O4S/c1-15-12-20(28-3)21(13-16(15)2)30(26,27)23-14-17-8-10-25(11-9-17)22-24-18-6-4-5-7-19(18)29-22/h4-7,12-13,17,23H,8-11,14H2,1-3H3

• InChIKey:
• BOVTWOPEYPDHJB-UHFFFAOYSA-N

• N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-methoxy-4,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.

4-(Oxiran-2-ylmethyl)oxane-4-carbonitrile

In Stock

• CAS RN:
• 1823985-01-8

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c10-7-9(5-8-6-12-8)1-3-11-4-2-9/h8H,1-6H2

• InChIKey:
• PCSFPONESOVJMA-UHFFFAOYSA-N

• 4-(Oxiran-2-ylmethyl)oxane-4-carbonitrile is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.208. The purity is usually 95%.

[2-Methyl-1-(2-nitrophenyl)sulfonylpiperazin-2-yl]methanol

Usually In Stock

• CAS RN:
• 2138585-01-8

• Formula:
• C12H17N3O5S

• InChI:
• InChI=1S/C12H17N3O5S/c1-12(9-16)8-13-6-7-14(12)21(19,20)11-5-3-2-4-10(11)15(17)18/h2-5,13,16H,6-9H2,1H3

• InChIKey:
• PZSBTEYBUWZOGL-UHFFFAOYSA-N

• [2-Methyl-1-(2-nitrophenyl)sulfonylpiperazin-2-yl]methanol is a useful research compound. Its molecular formula is C12H17N3O5S and its molecular weight is 315.34. The purity is usually 95%.

4-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-oxazole-3-carboxylic acid

In Stock

• CAS RN:
• 2248285-01-8

• Formula:
• C10H14N2O5

• InChI:
• InChI=1S/C10H14N2O5/c1-5-6(8(13)14)12-17-7(5)11-9(15)16-10(2,3)4/h1-4H3,(H,11,15)(H,13,14)

• InChIKey:
• WHMVWIWTOYGIKT-UHFFFAOYSA-N

• 4-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-oxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H14N2O5 and its molecular weight is 242.231. The purity is usually 95%.

4-(3,5-Dimethylpyrazol-1-yl)-6-[[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379985-01-8

• Formula:
• C19H22FN7O

• InChI:
• InChI=1S/C19H22FN7O/c1-13-7-14(2)27(25-13)17-8-18(23-12-22-17)28-10-15-3-5-26(6-4-15)19-16(20)9-21-11-24-19/h7-9,11-12,15H,3-6,10H2,1-2H3

• InChIKey:
• IKMBORCQJWSGLK-UHFFFAOYSA-N

• 4-(3,5-Dimethylpyrazol-1-yl)-6-[[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C19H22FN7O and its molecular weight is 383.431. The purity is usually 95%.

(S)-3-(6-Chloro-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Usually In Stock

• CAS RN:
• 1289585-01-8

• Formula:
• C13H19ClN4O2

• InChI:
• InChI=1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-5-4-9(7-18)17-11-6-10(14)15-8-16-11/h6,8-9H,4-5,7H2,1-3H3,(H,15,16,17)/t9-/m0/s1

• InChIKey:
• WIVWPUMWEWLZOG-VIFPVBQESA-N

• (S)-3-(6-Chloro-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, also known as (S)-3-(6-Chloro-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a useful research compound. Its molecular formula is C13H19ClN4O2 and its molecular weight is 298.771. The purity is usually 95%.